Cas no 208922-47-8 ((2E)-3-(2-Fluorophenyl)Acryloyl Chloride)

• Product Name: (2E)-3-(2-Fluorophenyl)Acryloyl Chloride
• CAS No: 208922-47-8
• MF: C₉H₆ClFO
• MW: 184.594745159149
• CID: 910736
• PubChem ID: 5706469
• Update Time: 2025-07-23

(2E)-3-(2-Fluorophenyl)Acryloyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-2-propenoylchloride
• (E)-3-(2-Fluoro-phenyl)-acryloyl chloride
• 3-(2-FLUOROPHENYL)-2-PROPENOYLHLORIDE
• SCHEMBL6583884
• 120681-05-2
• (E)-2-fluorocinnamoyl chloride
• VEA68105
• (E)-3-(2-Fluorophenyl)-2-propenoyl chloride
• (2E)-3-(2-FLUOROPHENYL)ACRYLOYL CHLORIDE
• JTDODVLEWOIHOB-AATRIKPKSA-N
• BBL015047
• MFCD03421465
• 208922-47-8
• 3-(2-fluorophenyl)-2-propenoyl chloride
• AKOS005173535
• STL197456
• (2E)-3-(2-fluorophenyl)prop-2-enoyl chloride
• (E)-3-(2-fluorophenyl)prop-2-enoyl chloride
• VS-04819
• (2E)-3-(2-Fluorophenyl)Acryloyl Chloride

• Inchi： 1S/C9H6ClFO/c10-9(12)6-5-7-3-1-2-4-8(7)11/h1-6H/b6-5+
• InChI Key： JTDODVLEWOIHOB-AATRIKPKSA-N
• SMILES： ClC(/C=C/C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 184.00900
• Monoisotopic Mass: 184.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.60430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-3-(2-Fluorophenyl)Acryloyl Chloride

Introduction to (2E)-3-(2-Fluorophenyl)Acryloyl Chloride (CAS No. 208922-47-8)

(2E)-3-(2-Fluorophenyl)Acryloyl Chloride (CAS No. 208922-47-8) is a versatile and important chemical compound in the field of organic synthesis and pharmaceutical research. This compound, also known as 3-(2-Fluorophenyl)Prop-2-enoyl Chloride, is a reactive intermediate that finds applications in the synthesis of various pharmaceuticals, agrochemicals, and materials. Its unique chemical structure, characterized by the presence of a fluorine atom and an acryloyl chloride group, makes it a valuable building block for the development of novel compounds with diverse biological activities.

The chemical structure of (2E)-3-(2-Fluorophenyl)Acryloyl Chloride consists of a conjugated double bond system, which imparts significant reactivity and enables its participation in a wide range of chemical reactions. The fluorine atom, known for its strong electron-withdrawing effect, enhances the electrophilicity of the acryloyl chloride group, making this compound highly reactive towards nucleophiles. This property is particularly useful in the synthesis of complex molecules where precise control over reactivity is essential.

In recent years, the use of fluorinated compounds in pharmaceutical research has gained significant attention due to their ability to improve the pharmacological properties of drugs. Fluorine atoms can enhance the metabolic stability, lipophilicity, and binding affinity of drug molecules, leading to improved therapeutic outcomes. (2E)-3-(2-Fluorophenyl)Acryloyl Chloride serves as an excellent starting material for the synthesis of such fluorinated compounds, contributing to the development of new therapeutic agents.

The synthesis of (2E)-3-(2-Fluorophenyl)Acryloyl Chloride typically involves a multi-step process that begins with the reaction of 2-fluorobenzaldehyde with an appropriate reagent to form the corresponding acrylonitrile derivative. Subsequent hydrolysis and conversion to the acryloyl chloride form yield the final product. The synthetic route is well-documented in the literature and can be optimized for large-scale production, making it accessible for both academic and industrial applications.

In terms of its applications, (2E)-3-(2-Fluorophenyl)Acryloyl Chloride has been utilized in the synthesis of various bioactive molecules. For instance, it has been employed in the preparation of fluorinated analogs of natural products with potential anti-cancer and anti-inflammatory properties. These compounds have shown promising results in preclinical studies, demonstrating enhanced efficacy and reduced toxicity compared to their non-fluorinated counterparts.

Moreover, recent research has explored the use of (2E)-3-(2-Fluorophenyl)Acryloyl Chloride in the development of novel materials with unique properties. For example, it has been used as a monomer in polymerization reactions to create polymers with improved thermal stability and mechanical strength. These materials find applications in various industries, including electronics, coatings, and adhesives.

The safety profile of (2E)-3-(2-Fluorophenyl)Acryloyl Chloride is an important consideration for its handling and use. While it is not classified as a hazardous material under current regulations, appropriate safety measures should be taken during its handling to prevent exposure to skin or inhalation. Personal protective equipment such as gloves and goggles should be worn when working with this compound to ensure safe handling.

In conclusion, (2E)-3-(2-Fluorophenyl)Acryloyl Chloride (CAS No. 208922-47-8) is a valuable chemical intermediate with a wide range of applications in organic synthesis and pharmaceutical research. Its unique chemical structure and reactivity make it an essential building block for the development of novel compounds with diverse biological activities and improved pharmacological properties. As research in this area continues to advance, the importance of this compound is likely to grow, contributing to significant advancements in both scientific understanding and practical applications.